3-Hydroxyflavone

• CAS No.: 577-85-5
• Product Name: 3-Hydroxyflavone
• Molecular Formula: C15H10O3
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 3-hydroxy-2-phenylchromen-4-one
• Standard InChI: InChI=1S/C15H10O3/c16-13-11-8-4-5-9-12(11)18-15(14(13)17)10-6-2-1-3-7-10/h1-9,17H
• Standard InChIKey: HVQAJTFOCKOKIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)O
• Colorform: Yellow needles; Pale yellow needles from alcohol; Violet flourescence in concentrated sulfuric acid
• Melting Point: 171.5 °C; 171 to 172 °C; 170°C
• Physical Description: Solid
• Description: 3-Hydroxyflavone, also known as flavon-3-ol or 3, 4-flavandione, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. 3-Hydroxyflavone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-hydroxyflavone is primarily located in the membrane (predicted from logP). 3-Hydroxyflavone is also a parent compound for other transformation products, including but not limited to, tambulin, dihydroflavonols, and macaranone b. Outside of the human body, 3-hydroxyflavone can be found in a number of food items such as tea, fenugreek, papaya, and brassicas. This makes 3-hydroxyflavone a potential biomarker for the consumption of these food products.; Flavonol is a monohydroxyflavone that is the 3-hydroxy derivative of flavone. It is a monohydroxyflavone and a member of flavonols. It is a conjugate acid of a flavonol(1-).
• Solubility: Soluble in ethanol; In water, 28.9 mg/L at 25 °C (est)
• Synonyms: 3-hydroxy-2-phenyl-4H-1-benzopyran-4-one; 3-hydroxy-2-phenylchromone; 3-hydroxyflavone; flavonol
• Vapor Pressure: 2.75X10-9 mm Hg at 25 °C (est)
• PubChem Compound: 11349
• Last Modified: Nov 11 2021